Cas no 917911-33-2 (1H-Pyrazole-4-propanoic acid, 1-(5-nitro-2-pyridinyl)-, methyl ester)

• Product Name: 1H-Pyrazole-4-propanoic acid, 1-(5-nitro-2-pyridinyl)-, methyl ester
• CAS No: 917911-33-2
• MF: C₁₂H₁₂N₄O₄
• MW: 276.24808216095
• CID: 782237
• PubChem ID: 58775759
• Update Time: 2025-04-19

1H-Pyrazole-4-propanoic acid, 1-(5-nitro-2-pyridinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-propanoic acid, 1-(5-nitro-2-pyridinyl)-, methyl ester
• methyl 3-[1-(5-nitropyridin-2-yl)pyrazol-4-yl]propanoate
• Methyl 3-[1-(5-nitropyridin-2-yl)-1H-pyrazol-4-yl]propanoate
• 917911-33-2
• SCHEMBL4548414
• DTXSID40729960

• Inchi： 1S/C12H12N4O4/c1-20-12(17)5-2-9-6-14-15(8-9)11-4-3-10(7-13-11)16(18)19/h3-4,6-8H,2,5H2,1H3
• InChI Key： AZHRYZOCFDEMRR-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1C=NN(C2C=CC(=CN=2)[N+](=O)[O-])C=1)=O

Computed Properties

• Exact Mass: 276.08585488g/mol
• Monoisotopic Mass: 276.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 103Ų